Cas no 2055839-74-0 (3-(1-benzyl-1H-imidazol-4-yl)-2-(3-(diethylamino)propanamido)propanoic acid)

• Product Name: 3-(1-benzyl-1H-imidazol-4-yl)-2-(3-(diethylamino)propanamido)propanoic acid
• CAS No: 2055839-74-0
• MF: C₂₀H₂₈N₄O₃
• MW: 372.461324691772
• MDL: MFCD30530537
• CID: 5142878
• PubChem ID: 127263959
• Update Time: 2025-10-28

3-(1-benzyl-1H-imidazol-4-yl)-2-(3-(diethylamino)propanamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Histidine, (N,N-diethyl-β-alanyl)-1-(phenylmethyl)-
• AKOS030629866
• 3-(1-Benzyl-1H-imidazol-4-yl)-2-(3-(diethylamino)propanamido)propanoic acid
• AS-47851
• 3-(1-benzylimidazol-4-yl)-2-[3-(diethylamino)propanamido]propanoic acid
• 2055839-74-0
• MFCD30530537
• F16366
• 3-(1-benzylimidazol-4-yl)-2-[3-(diethylamino)propanoylamino]propanoic acid
• 3-(1-benzyl-1H-imidazol-4-yl)-2-(3-(diethylamino)propanamido)propanoic acid

• MDL： MFCD30530537
• Inchi： 1S/C20H28N4O3/c1-3-23(4-2)11-10-19(25)22-18(20(26)27)12-17-14-24(15-21-17)13-16-8-6-5-7-9-16/h5-9,14-15,18H,3-4,10-13H2,1-2H3,(H,22,25)(H,26,27)
• InChI Key： YGRSBHYHAVGBPG-UHFFFAOYSA-N
• SMILES： C(C1N=CN(CC2C=CC=CC=2)C=1)C(C(=O)O)NC(=O)CCN(CC)CC

Computed Properties

• Exact Mass: 372.21614077g/mol
• Monoisotopic Mass: 372.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 87.5Ų

Additional information on 3-(1-benzyl-1H-imidazol-4-yl)-2-(3-(diethylamino)propanamido)propanoic acid

3-(1-Benzyl-1H-Imidazol-4-yl)-2-(3-(Diethylamino)Propanamido)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2055839-74-0, known as 3-(1-benzyl-1H-imidazol-4-yl)-2-(3-(diethylamino)propanamido)propanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines an imidazole ring, a benzyl group, and a diethylamino substituent, making it a versatile building block for advanced chemical synthesis.

The imidazole ring in the molecule is a key structural feature, contributing to its aromatic stability and reactivity. This heterocyclic structure is widely recognized for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable component in drug design and material science. The benzyl group attached to the imidazole further enhances the molecule's stability and solubility properties, which are critical for its application in biological systems.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the field of oncology. The diethylamino substituent has been shown to influence the pharmacokinetic properties of derivatives, improving their bioavailability and efficacy. These findings underscore the importance of this compound as a foundational material in modern drug discovery.

In addition to its pharmaceutical applications, 3-(1-benzyl-1H-imidazol-4-yl)-2-(3-(diethylamino)propanamido)propanoic acid has also gained attention in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and catalytic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the imidazole ring through condensation reactions, followed by functionalization with the benzyl and diethylamino groups. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, this compound demonstrates low toxicity and biodegradability under controlled conditions. Its eco-friendly profile aligns with current sustainability trends in the chemical industry, making it a preferred choice for green chemistry applications. Researchers are actively exploring its use in biodegradable polymers and eco-friendly surfactants.

In conclusion, 3-(1-benzyl-1H-imidazol-4-yl)-2-(3-(diethylamino)propanamido)propanoic acid (CAS No. 2055839-74-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in future innovations within pharmaceuticals, materials science, and sustainable chemistry.